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Introduction
Methyl pyrrolidine-3-carboxylate hydrochloride is a versatile chiral building block widely

employed in the synthesis of a variety of pharmaceutical compounds. Its pyrrolidine core is a

key structural motif in numerous biologically active molecules. This technical guide provides a

comprehensive overview of the physical and chemical properties, synthesis, and analytical

characterization of Methyl pyrrolidine-3-carboxylate hydrochloride, serving as a valuable

resource for researchers in drug discovery and development. The compound is frequently

utilized as an intermediate in the creation of novel therapeutics, particularly in the development

of kinase inhibitors and drugs targeting neurological disorders.[1]

Chemical and Physical Properties
Methyl pyrrolidine-3-carboxylate hydrochloride is commercially available, typically as a

racemic mixture or as individual enantiomers. Its properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₆H₁₂ClNO₂ [2][3]

Molecular Weight 165.61 g/mol [2][3]

IUPAC Name
methyl pyrrolidine-3-

carboxylate;hydrochloride
[4]

CAS Number
198959-37-4 (for the

racemate)
[3]

Appearance Cream crystalline powder to oil [2]

Boiling Point 213.6 °C at 760 mmHg [5]

Melting Point Not available

Solubility

No quantitative data available.

It is known to enhance the

solubility and bioavailability of

active pharmaceutical

ingredients.[2]

Storage Store at 0-8 °C. [2]

Synthesis and Purification
A common method for the synthesis of the (R)-enantiomer of Methyl pyrrolidine-3-
carboxylate hydrochloride involves the esterification of N-Boc-(R)-pyrrolidine-3-carboxylic

acid followed by the removal of the Boc protecting group.

Experimental Protocol: Synthesis of (R)-Methyl
pyrrolidine-3-carboxylate hydrochloride[7]

Esterification: To a stirred solution of (3R)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-

pyrrolidinecarboxylic acid (1.03 g, 4.8 mmol) in methanol (25 mL), add thionyl chloride (1 mL,

13.7 mmol) dropwise at room temperature under a nitrogen atmosphere.

Reaction: Heat the reaction mixture to reflux for 2 hours.
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Work-up: Cool the mixture to room temperature and concentrate under reduced pressure.

Purification: Dissolve the crude product in dichloromethane and concentrate again to yield

(R)-Methyl pyrrolidine-3-carboxylate hydrochloride as an off-white solid (0.792 g, 100%

yield).

N-Boc-(R)-pyrrolidine-
3-carboxylic acid

Reflux, 2h

+

Thionyl Chloride,
Methanol

Concentration Dissolution in DCM
& Concentration

(R)-Methyl pyrrolidine-3-
carboxylate hydrochloride

Click to download full resolution via product page

Synthesis Workflow for (R)-Methyl pyrrolidine-3-carboxylate hydrochloride.

Analytical Characterization
The structure and purity of Methyl pyrrolidine-3-carboxylate hydrochloride are typically

confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR)

spectroscopy.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides characteristic signals for the protons in the molecule.

¹H NMR (400 MHz, CDCl₃) δ (ppm): 9.93 (m, 2H), 3.74 (s, 3H), 3.58 (br s, 2H), 3.42 (br s,

2H), 3.26 (m, 1H), 2.36-2.25 (m, 2H).[6]
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Analytical workflow for structural confirmation.

Role in Drug Development
Methyl pyrrolidine-3-carboxylate hydrochloride serves as a critical chiral precursor in the

synthesis of various pharmaceutical agents. Its rigid pyrrolidine ring system provides a

desirable scaffold for building molecules with specific three-dimensional orientations, which is

crucial for their interaction with biological targets.

One notable application is in the synthesis of kinase inhibitors.[6] Kinases are a class of

enzymes that play a central role in cell signaling, and their dysregulation is implicated in

numerous diseases, including cancer. The pyrrolidine moiety can be functionalized to interact

with specific residues in the kinase active site, leading to potent and selective inhibition.
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Derivatives of (R)-pyrrolidine-3-carboxylic acid have also been extensively investigated as

antagonists for endothelin receptors, which are involved in vasoconstriction and cell

proliferation.
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Role as a building block in drug development.

Safety Information
Methyl pyrrolidine-3-carboxylate hydrochloride is classified as harmful if swallowed, causes

skin irritation, causes serious eye irritation, and may cause respiratory irritation.[4] Appropriate

personal protective equipment should be used when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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